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storage problems

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-Chloro-3-sulfamoylbenzoic acid

CAS No.: 1205-30-7

Cat. No.: S591199

Chemical Identification & Basic Properties

This section provides the fundamental identifying information for the compound.

Property Details

CAS Number 1205-30-7 [1] [2] [3]

Molecular Formula  C;HgCINO,4S [1] [2] [3]

Molecular Weight 235.645 g/mol [1] [2] / 235.65 g/mol [3] [4]

Common 3-(Aminosulfonyl)-4-chlorobenzoic acid; 4-Chloro-5-sulphamoylbenzoic acid [1]
Synonyms [2] [4]

SMILES NS(=0)(=0)clcc(ccclCl)C(0)=0 [1] [4]

InChl Key FHQAWINGVCDTTG-UHFFFAOYSA-N [1] [4]

Physical-Chemical Data & Storage
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The following table summarizes the measured physical properties and recommended storage conditions.

Property | Guideline Value / Specification Source | Reference

Purity >98.0%(T)(HPLC) [3], 98% [1], 97.5% min. Supplier Specifications
(HPLC) [4]

Melting Point 256-258 °C (lit.) [1], 261 °C [3] Experimental Data

Boiling Point 502.4 £ 60.0 °C at 760 mmHg [2] Predicted / Calculated

Flash Point 257.6 £ 32.9 °C [2] Predicted / Calculated

Density 1.6 £0.1 g/cm3 [2] Predicted / Calculated

Recommended Refrigerator [2]; Room temp. (<15°C Supplier

Storage recommended) [3] Recommendations

Safety and Handling Information

Proper handling is crucial to minimize risk. The compound is classified as an irritant.

Aspect Information

GHS Signal Word Warning [1] [2] [3]

| Hazard Statements (H-Codes) | H315 - Causes skin irritation [3] [4] H319 - Causes serious eye irritation
[3] [4] H335 - May cause respiratory irritation [4] | | Precautionary Statements (P-Codes) | P261, P264,
P280, P302+P352, P305+P351+P338, P332+P313, P337+P313, P362+P364 [3] | | Personal Protective
Equipment (PPE) | Dust mask type N95 (US), Eyeshields, Gloves [1] [2] | | Water Hazard Class (WGK) |
WGK 3 [1][2]]

Stability Profile & Experimental Context
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The search results do not provide a detailed stability profile (e.g., under acidic, basic, oxidative, or thermal

stress). However, some context is available:

¢ Role as a Metabolite and Impurity: The compound is identified as a metabolite of the
antihypertensive drug Tripamide and an impurity in Clopamide tablets [1]. This implies it can form
through hydrolysis or other degradation pathways of the parent drug molecule.

¢ Analytical Techniques for Degradation Mixtures: One study investigates the degradation of
Indapamide (a structurally related drug) using a combination of UPLC-UV-HDMSE (ion mobility-
mass spectrometry) and NMR spectroscopy [5]. This methodology is highly relevant for profiling
the stability of your compound and identifying any degradation products.

Frequently Asked Questions

What is the best way to store this compound? It is recommended to store it in a refrigerator [2]. If stored

at room temperature, it should be kept in a cool, dark place, preferably below 15°C [3].

What are the main hazards during experimentation? The primary risks are irritation to the skin, eyes, and
respiratory system. Always use appropriate PPE, including gloves, eye protection, and an N95 dust mask

when handling the powder to avoid inhalation [1] [3] [4].

The compound's stability under stress conditions isn't listed. How can I study it? While specific data
isn't provided, you can conduct forced degradation studies following ICH guidelines. The methodology
combining UPLC-IMS-HRMS (HDMSE) and NMR cited in the search results is a powerful approach for
this purpose [5]. This allows for the identification and quantification of the parent compound and its

degradation products in a complex mixture.

Troubleshooting Guide

This visual guide outlines a logical workflow for investigating the stability of 4-Chlore-3-sulfamoylbenzoic

acid based on established analytical methodologies.
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(Start: Stability Investigation)

:

Sample Preparation
* Prepare solutions in relevant buffers
 Consider stress conditions (acid, base, oxidant, heat, light)

'

Analytical Profiling
* UPLC-UV for separation and quantification
* High-Resolution Mass Spectrometry (HRMS) for DP identification
* lon Mobility (HDMSE) for fragment filtering

Structural Confirmation
» 1D and 2D NMR experiments (e.g., JRES, HSQC, TOCSY)
» Use Non-Uniform Sampling (NUS) for efficiency
* Quantitative NMR (QNMR) for low-level DPs

Data Integration & Interpretation
* Correlate MS and NMR data sets
* Use statistical methods (e.g., PLS regression) for multi-sample analysis
* Elucidate degradation pathways

Click to download full resolution via product page

Suggested Experimental Protocol for Stability
Investigation

Based on the literature, here is a proposed high-level workflow for a comprehensive stability study [5]:

¢ Forced Degradation: Expose the compound to relevant stress conditions (e.g., acidic, basic,
oxidative, thermal, photolytic) to generate degradation products.
e Chromatographic Separation & MS Analysis:
o Use UPLC-UV to separate the components of the degradation mixture.
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o Employ High-Resolution Mass Spectrometry (HRMS) with ion mobility (HDMSE) to obtain
accurate mass data for both precursor and fragment ions, facilitating the initial identification of
degradation products.

e Structural Elucidation with NMR:

o Perform 1H NMR on the crude mixture for quantitative analysis of the remaining API and initial
structural insights.

o Use 2D NMR experiments (e.g., HSQC, TOCSY) with Non-Uniform Sampling (NUS) to gain
connectivity information and confirm structures without a purification step.

¢ Data Correlation: Combine the datasets from MS and NMR for unambiguous structural
characterization of all degradation products.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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